Cas no 114873-05-1 (Boc-L-2-Methylphenylalanine)

Boc-L-2-Methylphenylalanine Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid
• BOC-Phe(2-Me)-OH
• BOC-2-methyl-L-phenylalanine
• tert-Butoxycarbonyl-L-2-methylphenylalanine
• Boc-2-Methy-L-Phenylalanine
• BOC-L-2-Methylphe
• Boc-L-2-Methylphenylalanine
• (2S)-3-(2-methylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-L-2-CH3-Phe
• BOC-O-ME-L-PHE-OH
• Boc-L-2-Me-Phe-OH
• BOC-L-PHE(2-ME)-OH
• RARECHEM BK PT 0056
• Boc-L-2-Methyl-phe-OH
• (S)-2-(tert-butoxycarbonylamino)-3-o-tolylpropanoic acid
• (2S)-2-(tert-butoxycarbonylamino)-3-(o-tolyl)propanoic acid
• (2S)-3-(2-methylphenyl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• +Expand

• MDL： MFCD00671390
• InChIKey： PCGOCPOJLMLJAR-LBPRGKRZSA-N
• Inchi： 1S/C15H21NO4/c1-10-7-5-6-8-11(10)9-12(13(17)18)16-14(19)20-15(2,3)4/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)/t12-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 279.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 279.147
• Heavy Atom Count: 20
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 2.90630
• PSA: 75.63000
• Refractive Index: 1.526
• Boiling Point: 442.5°Cat760mmHg
• Melting Point: 113 ºC
• Flash Point: 221.4°C
• Specific Rotation: -16 º (c=1,MeOH)
• Density: 1.1400

Boc-L-2-Methylphenylalanine Security Information

• WGK Germany：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT

Boc-L-2-Methylphenylalanine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters